6-Bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid

• IUPAC Name: 6-bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H7BrN2O2/c1-5-2-6(10)3-12-4-7(9(13)14)11-8(5)12/h2-4H,1H3,(H,13,14)
• InChI Key: WFFIWTWLWKGLPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN2C1=NC(=C2)C(=O)O)Br
• Molecular Formula: C9H7BrN2O2
• Molecular Weight: 255.07 g/mol

Description

“6-Bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid” is a chemical compound with the CAS Number: 866135-83-3. It has a molecular weight of 255.07. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C9H7BrN2O2/c1-5-2-6(10)8-11-7(9(13)14)4-12(8)3-5/h2-4H,1H3,(H,13,14). This code provides a unique representation of the molecular structure of the compound.

Scientific Research Applications

Synthesis and Chemical Transformations

• The palladium-catalyzed Suzuki–Miyaura borylation reactions have been utilized for the synthesis of dimerization products from 6-bromoimidazo[1,2-a]pyridine-2-carboxylate, highlighting its role in forming potential anti-cancer and anti-TB agents (Sanghavi et al., 2022).
• A methodology for the halogenation of 2-unsubstituted and 2-methylimidazo[4,5-b]pyridine derivatives has been developed, providing insights into the reactions pathways of similar compounds (Yutilov et al., 2005).

Biological Activities and Applications

• Ethyl 6-bromo-8-hydroxyimidazo[1,2-a]pyridine-3-carboxylate derivatives were synthesized and evaluated for their anti-hepatitis B virus (HBV) activity, demonstrating the compound's potential in antiviral research (Chen et al., 2011).
• Novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines showed significant antiprotozoal activity, indicating the importance of such compounds in developing new treatments for protozoal infections (Ismail et al., 2004).

Advanced Materials and Catalysis

• Imidazo[1,2-a]pyridine derivatives have been synthesized using "water-mediated" hydroamination and silver-catalyzed aminooxygenation, showcasing innovative approaches to heterocyclic chemistry and potential applications in material science (Mohan et al., 2013).

Safety and Hazards

The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion or irritation, serious eye damage or eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Future Directions

Imidazopyridine and its analogues have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry. Therefore, “6-Bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid” and similar compounds may have potential applications in the development of new therapeutic agents.

Mechanism of Action

Target of Action

It’s worth noting that imidazo[1,2-a]pyridine analogues have been recognized as potential antituberculosis agents , suggesting that this compound may interact with biological targets involved in tuberculosis pathogenesis.

Mode of Action

The specific mode of action of 6-Bromo-8-methylimidazo[1,2-a]pyridine-2-carboxylic acid is currently unknown due to the lack of detailed studies

Biochemical Pathways

Given the potential antituberculosis activity of imidazo[1,2-a]pyridine analogues , it’s plausible that this compound may influence pathways related to the survival and proliferation of Mycobacterium tuberculosis.